4-Amino-1-(2-heptylundecyl)pyrimidin-2(1H)-one
Overview
Description
- Its chemical structure consists of a pyrimidine ring with an amino group (NH₂) at position 4 and a long alkyl chain (heptylundecyl) attached to position 1.
- The compound is used in various applications due to its unique structure and properties.
4-Amino-1-(2-heptylundecyl)pyrimidin-2(1H)-one: , is a synthetic organic compound.
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for potential bioactivity, such as antimicrobial or antitumor properties.
Medicine: Research into its pharmacological effects and potential therapeutic applications.
Industry: Used in the development of specialty chemicals and materials.
Mechanism of Action
- The compound’s mechanism of action depends on its specific application.
- In biological systems, it may interact with cellular receptors, enzymes, or other biomolecules.
- Further studies are needed to elucidate its precise targets and pathways.
Comparison with Similar Compounds
Unique Features:
Similar Compounds:
Remember that ongoing research may reveal additional applications and insights related to this compound
Properties
| 189140-04-3 | |
Molecular Formula |
C22H41N3O |
Molecular Weight |
363.6 g/mol |
IUPAC Name |
4-amino-1-(2-heptylundecyl)pyrimidin-2-one |
InChI |
InChI=1S/C22H41N3O/c1-3-5-7-9-10-12-14-16-20(15-13-11-8-6-4-2)19-25-18-17-21(23)24-22(25)26/h17-18,20H,3-16,19H2,1-2H3,(H2,23,24,26) |
InChI Key |
WVZZJRYTHOGEPT-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCC(CCCCCCC)CN1C=CC(=NC1=O)N |
Origin of Product |
United States |
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